Cas no 121842-70-4 (3-(butylsulfinyl)-l-alanine)
3-(butylsulfinyl)-l-alanine structure
Product Name:3-(butylsulfinyl)-l-alanine
CAS No:121842-70-4
MF:C7H15NO3S
MW:193.263900995255
CID:1212983
PubChem ID:25763847
Update Time:2025-04-20
3-(butylsulfinyl)-l-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Butylsulfinyl)-L-alanine
- (2R)-2-Amino-3-(butylsulfinyl)propanoic acid
- 3-(Butylsulfinyl)-L-alanin
- L-alanine, 3-(butylsulfinyl)-
- L-ALANINE, 3-[(R)-BUTYLSULFINYL]-
- 121842-70-4
- (2R)-2-azaniumyl-3-[(R)-butylsulfinyl]propanoate
- DB-326541
- 3-(butylsulfinyl)-l-alanine
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- Inchi: 1S/C7H15NO3S/c1-2-3-4-12(11)5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-,12+/m0/s1
- InChI Key: CBFHOPPJBYHALQ-PWCHPLFNSA-N
- SMILES: [S@@](CCCC)(C[C@@H](C(=O)[O-])[NH3+])=O
Computed Properties
- Exact Mass: 193.07735
- Monoisotopic Mass: 193.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 80.39
3-(butylsulfinyl)-l-alanine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
121842-70-4 (3-(butylsulfinyl)-l-alanine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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